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Introduction
TRAP-14 (Thrombin Receptor Activating Peptide, 14-mer) amide is a synthetic 14-amino acid

peptide with the sequence SFLLRNPNDKYEPF-amide.[1] It functions as a potent and selective

full agonist for the Protease-Activated Receptor 1 (PAR1), a member of the G-protein coupled

receptor (GPCR) superfamily.[2][3] By mimicking the endogenous tethered ligand of PAR1,

TRAP-14 amide provides a crucial pharmacological tool to investigate PAR1-mediated

signaling pathways in a controlled, non-proteolytic manner.[1] This is particularly valuable in

studying cellular processes such as platelet activation, endothelial cell function, and

cardiovascular physiology.[1][3]

Core Mechanism of Action: PAR1 Activation
PAR1 activation is a unique process among GPCRs. Under physiological conditions, serine

proteases like thrombin cleave the receptor's N-terminal extracellular domain.[1] This cleavage

unmasks a new N-terminal sequence, SFLLRN..., which then acts as a "tethered ligand,"

binding intramolecularly to the receptor's second extracellular loop to induce a conformational

change and initiate downstream signaling.[1]

TRAP-14 amide bypasses the need for proteolytic cleavage. It directly binds to the ligand-

binding pocket of PAR1, effectively mimicking the action of the tethered ligand and triggering
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the receptor's activation cascade.[1][3] This direct activation allows for precise experimental

control over PAR1 signaling, independent of protease activity.
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Figure 2. PAR1 Downstream G-Protein Signaling
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Figure 3. MAPK/ERK Signaling Cascade
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Figure 4. Workflow for Platelet Aggregometry
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Figure 5. Workflow for Calcium Mobilization Assay
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Figure 6. Workflow for ERK Phosphorylation Western Blot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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